Cas no 80403-39-0 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 80403-39-0
- N-[(4-Chlorophenyl)(cyano)methylidene]pyridine-3-carbohydrazonic acid
- DTXSID401001219
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- Inchi： InChI=1S/C14H9ClN4O/c15-12-5-3-10(4-6-12)13(8-16)18-19-14(20)11-2-1-7-17-9-11/h1-7,9H,(H,19,20)
- InChI Key： RFVUSEWTTDIMHE-UHFFFAOYSA-N
- SMILES： C1=CC(=CN=C1)C(=O)NN=C(C#N)C2=CC=C(C=C2)Cl
Computed Properties
- Exact Mass: 284.0464886g/mol
- Monoisotopic Mass: 284.0464886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 78.1Ų
Related Literature
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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4. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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